methyl 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: methyl 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C18H19N5O5S/c1-3-28-13-6-4-12(5-7-13)23-14(8-11-9-15(24)20-17(26)19-11)21-22-18(23)29-10-16(25)27-2/h4-7,9H,3,8,10H2,1-2H3,(H2,19,20,24,26)
• InChI Key: GTVCYIGMRACMQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)OC)CC3=CC(=O)NC(=O)N3
• Molecular Formula: C18H19N5O5S
• Molecular Weight: 417.4 g/mol

Description

Methyl 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetate is a useful research compound. Its molecular formula is C18H19N5O5S and its molecular weight is 417.44. The purity is usually 95%.
BenchChem offers high-quality methyl 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anti-Inflammatory and Analgesic Agents : A study detailed the synthesis of novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These compounds were also screened as cyclooxygenase-1/2 (COX-1/2) inhibitors, with some showing high inhibitory activity and potential as therapeutic agents (Abu‐Hashem et al., 2020).

• Aldose Reductase Inhibitors : Another research focused on the design, synthesis, and evaluation of novel compounds as aldose and aldehyde reductase inhibitors. These inhibitors have potential applications in treating diabetic complications, showcasing the therapeutic relevance of structurally complex compounds in medical research (Ali et al., 2012).

Chemical Synthesis and Characterization

• Efficient Synthetic Routes : Research on the efficient synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones via iminophosphorane demonstrated the versatility of synthetic chemistry in creating complex molecules with potential biological activities (Sun et al., 2010).

• Supramolecular Polymorphism : The study of Cu(II) coordination complexes highlighted the impact of solvent-induced polymorphism on the structural properties of compounds, relevant for materials science and coordination chemistry (Chkirate et al., 2020).

Antibacterial and Antimicrobial Activities

• Antibacterial Activity : The synthesis and evaluation of 1,2,3-triazole-tagged thieno[2,3-d]pyrimidinone derivatives revealed significant antibacterial activity against both Gram-negative and Gram-positive bacteria. This highlights the potential of complex molecules in addressing antibiotic resistance (Kumari et al., 2017).